YS121
YS121
Octanoic acid, 2-[[4-chloro-6-[(2,3-dimethylphenyl)amino]-2-pyrimidinyl]thio]- is a medium-chain fatty acid.
Brand Name:
Vulcanchem
CAS No.:
916482-17-2
VCID:
VC0547620
InChI:
InChI=1S/C20H26ClN3O2S/c1-4-5-6-7-11-16(19(25)26)27-20-23-17(21)12-18(24-20)22-15-10-8-9-13(2)14(15)3/h8-10,12,16H,4-7,11H2,1-3H3,(H,25,26)(H,22,23,24)
SMILES:
CCCCCCC(C(=O)O)SC1=NC(=CC(=N1)Cl)NC2=CC=CC(=C2C)C
Molecular Formula:
C20H26ClN3O2S
Molecular Weight:
408.0 g/mol
YS121
CAS No.: 916482-17-2
Cat. No.: VC0547620
Molecular Formula: C20H26ClN3O2S
Molecular Weight: 408.0 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Octanoic acid, 2-[[4-chloro-6-[(2,3-dimethylphenyl)amino]-2-pyrimidinyl]thio]- is a medium-chain fatty acid. |
|---|---|
| CAS No. | 916482-17-2 |
| Molecular Formula | C20H26ClN3O2S |
| Molecular Weight | 408.0 g/mol |
| IUPAC Name | 2-[4-chloro-6-(2,3-dimethylanilino)pyrimidin-2-yl]sulfanyloctanoic acid |
| Standard InChI | InChI=1S/C20H26ClN3O2S/c1-4-5-6-7-11-16(19(25)26)27-20-23-17(21)12-18(24-20)22-15-10-8-9-13(2)14(15)3/h8-10,12,16H,4-7,11H2,1-3H3,(H,25,26)(H,22,23,24) |
| Standard InChI Key | HVJBWTVMRIOTEL-UHFFFAOYSA-N |
| SMILES | CCCCCCC(C(=O)O)SC1=NC(=CC(=N1)Cl)NC2=CC=CC(=C2C)C |
| Canonical SMILES | CCCCCCC(C(=O)O)SC1=NC(=CC(=N1)Cl)NC2=CC=CC(=C2C)C |
| Appearance | Liquid |
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